Benzene, pentabromofluoro-
Overview
Description
“Benzene, pentabromofluoro-” is a derivative of benzene, which is an organic chemical compound with the molecular formula C6H6 . The benzene molecule is composed of six carbon atoms joined in a planar hexagonal ring with one hydrogen atom attached to each . The “pentabromofluoro-” indicates that the benzene ring is substituted with five bromine atoms and one fluorine atom .
Synthesis Analysis
The synthesis of polysubstituted benzenes, like “Benzene, pentabromofluoro-”, often involves careful consideration of the order of reactions due to the directing effects of substituents . The specific synthesis pathway for “Benzene, pentabromofluoro-” is not detailed in the search results.Molecular Structure Analysis
The structure of benzene has been of interest since its discovery. It is a planar hexagonal ring of carbons with alternating single and double bonds . The specific structure of “Benzene, pentabromofluoro-” would involve five bromine atoms and one fluorine atom substituted onto the benzene ring .Physical And Chemical Properties Analysis
The physical and chemical properties of benzene and its derivatives can vary widely . The specific properties of “Benzene, pentabromofluoro-” are not detailed in the search results.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “Benzene, pentabromofluoro-”, also known as “1,2,3,4,5-pentabromo-6-fluorobenzene”:
Fluorescent Probes for Biological Imaging
1,2,3,4,5-pentabromo-6-fluorobenzene can be used as a core structure in the development of fluorescent probes. These probes are essential in biological imaging, allowing researchers to visualize cellular components and processes with high specificity and sensitivity. The unique electronic properties of this compound enable the design of fluorophores with desirable photophysical characteristics, such as high brightness and photostability .
Chemical Sensors
The compound’s unique halogenation pattern makes it suitable for use in chemical sensors. These sensors can detect various analytes, including gases, ions, and organic molecules, by undergoing changes in their optical properties upon interaction with the target analyte. This application is particularly valuable in environmental monitoring and industrial process control .
Organic Electronics
1,2,3,4,5-pentabromo-6-fluorobenzene can be incorporated into organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Its electron-withdrawing bromine and fluorine atoms enhance the charge transport properties of the organic semiconductors, improving the efficiency and performance of these devices .
Analytical Chemistry
In analytical chemistry, the compound can be employed as a standard or reference material for the calibration of analytical instruments. Its well-defined structure and properties make it suitable for use in various analytical techniques, including chromatography and spectroscopy.
These applications highlight the versatility and importance of 1,2,3,4,5-pentabromo-6-fluorobenzene in scientific research across multiple fields.
Recent advances in single-benzene-based fluorophores Development of a fluorescent nanoprobe based on an amphiphilic single-benzene-based fluorophore A general strategy for development of a single benzene fluorophore : Pharmaceutical intermediates : Material science applications : Catalysis research : Environmental science research : Analytical chemistry applications
Mechanism of Action
Target of Action
Like other benzene derivatives, it may interact with various biological molecules, including proteins and nucleic acids .
Mode of Action
Benzene and its derivatives are known to undergo various reactions, including electrophilic aromatic substitution reactions . The bromine and fluorine substituents on the benzene ring may influence the reactivity of the compound, potentially leading to unique interactions with its targets .
Biochemical Pathways
Benzene and its derivatives can participate in various biochemical reactions, potentially affecting multiple pathways .
Pharmacokinetics
The compound’s bioavailability may be influenced by factors such as its lipophilicity, molecular size, and the presence of the bromine and fluorine substituents .
Result of Action
Benzene and its derivatives can have various effects at the molecular and cellular level, potentially leading to changes in cellular function .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1,2,3,4,5-pentabromo-6-fluorobenzene. For instance, the compound’s stability and reactivity may be affected by factors such as temperature, pH, and the presence of other chemicals .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,2,3,4,5-pentabromo-6-fluorobenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6Br5F/c7-1-2(8)4(10)6(12)5(11)3(1)9 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJIBAQYQQGAGKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1Br)Br)Br)Br)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6Br5F |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381542 |
Source
|
| Record name | Benzene, pentabromofluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
490.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzene, pentabromofluoro- | |
CAS RN |
827-05-4 |
Source
|
| Record name | Benzene, pentabromofluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-FLUORO-2,3,4,5,6-PENTABROMOBENZENE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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